2-tert-Butylanthraquinone 2-tert-Butylanthraquinone
Brand Name: Vulcanchem
CAS No.: 84-47-9
Catalog No.: VC016819
InChI: InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
SMILES: CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula: C18H16O2
Molecular Weight: 264.324

2-tert-Butylanthraquinone

* For research use only. Not for human or veterinary use.

CAS No.: 84-47-9

Main Products

Catalog No.: VC016819

Molecular Formula: C18H16O2

Molecular Weight: 264.324

2-tert-Butylanthraquinone - 84-47-9

CAS No. 84-47-9
Product Name 2-tert-Butylanthraquinone
IUPAC Name 2-tert-butylanthracene-9,10-dione
Synonyms 2-(1,1-dimethylethyl)-10-anthracenedione;2-tert-Butyl-9,10-anthraquinone;2-tert-Butylanthra-9,10-quinone;9,10-Anthracenedione, 2-(1,1-dimethylethyl)-;beta-tert-Butylanthraquinone;LABOTEST-BB LT00159624;2-T-BUTYLANTHRAQUINONE;2-TERT-BUTYLANTHRAQUINONE
Molecular Formula C18H16O2
Molecular Weight 264.324
InChI InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
InChIKey YTPSFXZMJKMUJE-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
References 1: Yamaguchi T, Yamaguchi E, Itoh A. Cross-Dehydrogenative C-H Amination of
Indoles under Aerobic Photo-oxidative Conditions. Org Lett. 2017 Mar
17;19(6):1282-1285. doi: 10.1021/acs.orglett.7b00026. Epub 2017 Mar 8. PubMed
PMID: 28272890.


2: Araki N, Ohno K, Nakai M, Takeyoshi M, Iida M. Screening for androgen receptor
activities in 253 industrial chemicals by in vitro reporter gene assays using
AR-EcoScreen cells. Toxicol In Vitro. 2005 Sep;19(6):831-42. PubMed PMID:
15950433.
  

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18.0152 g/mol